Cas no 7659-65-6 (azepan-3-ol)

• Product Name: azepan-3-ol
• CAS No: 7659-65-6
• MF: C₆H₁₃NO
• MW: 115.173521757126
• MDL: MFCD19216479
• CID: 537506
• PubChem ID: 21271140
• Update Time: 2025-04-24

azepan-3-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Azepin-3-ol, hexahydro-
• azepan-3-ol
• MFCD19216479
• PS-16510
• Hexahydro-1H-azepin-3-ol
• 7659-65-6
• SCHEMBL1364750
• SB38649
• AKOS006352452
• 3-hydroxyazepan
• CS-W000236
• SB34727
• CS-0342050
• SB33937
• EN300-73212
• 1923069-55-9
• SY343916
• F90058
• (S)-Azepan-3-ol
• DTXSID60611833

• MDL： MFCD19216479
• Inchi： 1S/C6H13NO/c8-6-3-1-2-4-7-5-6/h6-8H,1-5H2
• InChI Key： SWIMYOUDBYVEIN-UHFFFAOYSA-N
• SMILES： OC1CNCCCC1

Computed Properties

• Exact Mass: 115.09979
• Monoisotopic Mass: 115.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 65.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on azepan-3-ol

Exploring the Versatile Applications of 1H-Azepin-3-ol, hexahydro- (CAS No. 7659-65-6)

The compound 1H-Azepin-3-ol, hexahydro- (CAS No. 7659-65-6) is a fascinating heterocyclic molecule that has garnered significant attention in pharmaceutical and chemical research. This seven-membered nitrogen-containing ring structure with a hydroxyl group at the 3-position presents unique chemical properties that make it valuable for various applications. Researchers are particularly interested in its potential as a building block for more complex molecules in drug discovery and material science.

From a chemical perspective, the hexahydro-1H-azepine core of this compound offers remarkable stability while maintaining sufficient reactivity for further modifications. The presence of the hydroxyl group at position 3 creates opportunities for diverse chemical transformations, making 1H-Azepin-3-ol, hexahydro- a versatile intermediate in organic synthesis. Recent studies have highlighted its potential in creating novel pharmacophores for targeting neurological disorders, a particularly hot topic in current medicinal chemistry research.

The pharmaceutical industry has shown growing interest in CAS 7659-65-6 due to its structural similarity to several bioactive molecules. Its seven-membered ring system mimics certain natural product scaffolds, which explains its potential in drug design. Researchers are investigating its use in developing new treatments for conditions like anxiety and depression, aligning with the current global focus on mental health therapeutics. The compound's ability to cross the blood-brain barrier makes it especially valuable for CNS-targeted drug development.

In material science applications, hexahydro-1H-azepin-3-ol has demonstrated promise as a precursor for advanced polymers and specialty chemicals. Its rigid yet flexible ring structure can impart unique mechanical properties to polymeric materials. Recent innovations in biodegradable plastics have explored derivatives of this compound as potential monomers, addressing the urgent need for sustainable material solutions in various industries.

The synthesis and purification of 1H-Azepin-3-ol, hexahydro- present interesting challenges that have spurred methodological advancements in organic chemistry. Modern green chemistry approaches have developed more efficient routes to this compound, reducing waste and improving yields. These developments are particularly relevant given the current emphasis on sustainable chemical processes in both academic and industrial settings.

Analytical characterization of CAS No. 7659-65-6 requires sophisticated techniques due to its unique structural features. Advanced NMR methods, particularly 2D techniques, are essential for confirming its configuration and purity. Mass spectrometry and chromatographic methods have also been optimized for quality control of this compound, reflecting the growing demand for high-purity specialty chemicals in research applications.

The safety profile of hexahydro-1H-azepin-3-ol has been thoroughly investigated to ensure its safe handling in laboratory and industrial settings. While not classified as hazardous under standard conditions, proper storage and handling protocols are recommended to maintain its stability and purity. These considerations are increasingly important as regulatory requirements for chemical substances become more stringent worldwide.

Market trends indicate growing demand for 1H-Azepin-3-ol, hexahydro- as its potential applications continue to expand. Specialty chemical suppliers have reported increased inquiries from pharmaceutical companies and research institutions. The compound's relatively stable supply chain and reasonable production costs make it attractive for various research and development programs.

Future research directions for CAS 7659-65-6 include exploring its potential in asymmetric synthesis and chiral chemistry. The compound's non-planar structure offers opportunities for creating stereochemically complex molecules, which is a key focus area in modern drug discovery. Additionally, computational chemistry approaches are being employed to better understand its conformational preferences and reactivity patterns.

Environmental considerations regarding hexahydro-1H-azepin-3-ol have been addressed through comprehensive biodegradability and toxicity studies. The results suggest that this compound presents minimal environmental risk when handled responsibly, making it suitable for various applications where ecological impact is a concern. This aspect aligns well with the current industry focus on green chemistry principles.

In conclusion, 1H-Azepin-3-ol, hexahydro- (CAS No. 7659-65-6) represents an important chemical entity with diverse applications across multiple scientific disciplines. Its unique structural features, combined with its synthetic versatility, ensure its continued relevance in pharmaceutical research, material science, and specialty chemical production. As research into its properties and applications progresses, this compound is likely to play an increasingly significant role in addressing current scientific and technological challenges.